Cas no 952998-34-4 (N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 952998-34-4
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6462527
• PubChem ID: 16886331
• Update Time: 2025-05-30

N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide
• 952998-34-4
• AKOS024489310
• N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3,5-dimethylbenzenesulfonamide
• VU0629049-1
• F5015-0143
• N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3,5-dimethylbenzenesulfonamide
• N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C22H22N4O4S/c1-14-9-15(2)11-17(10-14)31(27,28)25-18-12-16(5-6-20(18)29-3)19-13-26-21(23-19)7-8-22(24-26)30-4/h5-13,25H,1-4H3
• InChI Key： QMHWLIDFLFARMQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(NC1C(=CC=C(C2=CN3C(C=CC(=N3)OC)=N2)C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide

N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide (CAS No. 952998-34-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a sulfonamide derivative with a unique structure that includes a methoxy-substituted imidazopyridazine moiety. The intricate architecture of this molecule makes it a valuable candidate for various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

The chemical structure of N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide is characterized by the presence of a sulfonamide group attached to a substituted benzene ring. The methoxy groups on the imidazopyridazine ring and the phenyl ring contribute to the compound's lipophilicity and stability, which are crucial for its biological activity. The dimethyl substitution on the benzene ring further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide has also been investigated for its neuroprotective properties. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the inhibition of oxidative stress and the modulation of neurotransmitter levels.

The pharmacokinetic profile of N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide has been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity in preclinical studies, which is a critical factor for its advancement to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-methoxy-5-{6-methozyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which will further investigate the compound's therapeutic potential in specific patient populations.

In conclusion, N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzene-1-sulfonamide (CAS No. 952998-34-4) represents a promising therapeutic agent with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing treatments for various diseases.